Cas no 56062-03-4 (2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)-)

• Product Name: 2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)-
• CAS No: 56062-03-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 944870
• Update Time: 2025-11-06

2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,4-methyl-6-(1-methylethyl)-(9CI)
• 4-methyl-6-propan-2-yl-1H-pyridin-2-one
• 2(1H)-pyridinone, 4-methyl-6-(1-methylethyl)-
• 6-isopropyl-4-methylpyridin-2(1H)-one
• AB63914
• 4-Methyl-6-isopropylpyridine-2(1H)-one
• 6-ISOPROPYL-4-METHYLPYRIDIN-2-OL
• 4-methyl-6-(propan-2-yl)-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)-

• Inchi： 1S/C9H13NO/c1-6(2)8-4-7(3)5-9(11)10-8/h4-6H,1-3H3,(H,10,11)
• InChI Key： DJDFJASMOVFERV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C=C(C(C)C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Topological Polar Surface Area: 29.1

Additional information on 2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)-

Recent Advances in the Study of 2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)- (CAS: 56062-03-4)

The compound 2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)- (CAS: 56062-03-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridinone core structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to summarize the latest findings and highlight the implications for future drug development.

One of the key areas of investigation has been the synthesis and structural modification of 2(1H)-Pyridinone derivatives. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route for 56062-03-4, achieving higher yields and purity. The researchers employed a novel catalytic system that enhanced the efficiency of the reaction, making it more scalable for industrial applications. Additionally, the study explored the impact of various substituents on the pyridinone ring, revealing that the 4-methyl and 6-isopropyl groups are critical for maintaining the compound's bioactivity.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)- exhibits potent anti-inflammatory and antimicrobial properties. A 2024 study in the European Journal of Pharmacology highlighted its ability to inhibit key inflammatory mediators, such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, the compound showed significant activity against drug-resistant bacterial strains, including MRSA, positioning it as a candidate for novel antibiotic development.

Another promising avenue of research involves the compound's potential as an anticancer agent. Preliminary studies have indicated that 56062-03-4 can induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. A recent preprint on bioRxiv (2024) provided evidence of its synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects. These findings underscore the need for further preclinical evaluation to assess its therapeutic potential in oncology.

Despite these advancements, challenges remain in the development of 2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are also exploring formulation strategies, such as nanoparticle encapsulation, to improve the compound's delivery and targeting.

In conclusion, the latest research on 2(1H)-Pyridinone, 4-methyl-6-(1-methylethyl)- (CAS: 56062-03-4) highlights its multifaceted potential in drug discovery. Its anti-inflammatory, antimicrobial, and anticancer properties make it a valuable scaffold for further development. Future studies should focus on optimizing its pharmacological profile and addressing the challenges associated with its clinical translation. This compound represents a promising candidate for next-generation therapeutics, and continued research will be essential to unlock its full potential.